Benzoic acid, 2-(acetyloxy)-3,5-diiodo-

• Molecular Formula: C9H6I2O4
• Molecular Weight: 431.95 g/mol
• IUPAC Name: 2-acetyloxy-3,5-diiodobenzoic acid
• InChI: InChI=1S/C9H6I2O4/c1-4(12)15-8-6(9(13)14)2-5(10)3-7(8)11/h2-3H,1H3,(H,13,14)
• InChI Key: HDTQWKDSSYKXHP-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=C(C=C(C=C1I)I)C(=O)O
• synonyms: 3,5-diiodoaspirin
• CAS No.: 36415-60-8

Description

“Benzoic acid, 2-(acetyloxy)-” is also known as Aspirin. It is a prototypical analgesic used in the treatment of mild to moderate pain. It has anti-inflammatory and antipyretic properties and acts as an inhibitor of cyclooxygenase which results in the inhibition of the biosynthesis of prostaglandins.

Molecular Structure Analysis

The molecular formula of Aspirin is C9H8O4. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

Aspirin appears as colourless-to-white crystals or white crystalline powder with a characteristic odour. It has a molecular mass of 180.2 g/mol. It decomposes at 140°C, has a melting point of 135°C, and a density of 1.4 g/cm³. Its solubility in water at 15°C is poor (0.25 g/100 ml) and it has a vapour pressure of about 0.004 Pa at 25°C.

Mechanism of Action

Aspirin acts as an inhibitor of cyclooxygenase which results in the inhibition of the biosynthesis of prostaglandins. Prostaglandins are involved in the mediation of inflammation, pain, and fever in the body.

Safety and Hazards

Aspirin is combustible and finely dispersed particles can form explosive mixtures in air. It is irritating to the eyes, skin, and respiratory tract. Ingestion of large amounts could cause effects on the blood and central nervous system. It is advised to avoid contact with skin and eyes, not to breathe dust, and not to ingest.